D-3263 hydrochloride
D-3263 hydrochloride
D-3263 hydrochloride is an orally bioavailable (transient receptor potential melastatin member 8) TRPM8 agonist.D-3263 hydrochloride binds to and activates TRPM8, which may result in an increase in calcium and sodium entry; the disruption of calcium and sodium homeostasis; and the induction of cell death in TRPM8-expressing tumor cells. D-3263 hydrochloride may decrease dihydrotestosterone (DHT) levels, which may contribute to its inhibitory effects on prostate cancer and BPH[1].
Brand Name:
Vulcanchem
CAS No.:
1008763-54-9
VCID:
VC0001437
InChI:
InChI=1S/C21H31N3O3.ClH/c1-13(2)16-7-5-14(3)11-17(16)20(25)24-18-8-6-15(27-4)12-19(18)23(10-9-22)21(24)26;/h6,8,12-14,16-17H,5,7,9-11,22H2,1-4H3;1H/t14-,16+,17-;/m1./s1
SMILES:
CC1CCC(C(C1)C(=O)N2C3=C(C=C(C=C3)OC)N(C2=O)CCN)C(C)C.Cl
Molecular Formula:
C21H32ClN3O3
Molecular Weight:
409.95
D-3263 hydrochloride
CAS No.: 1008763-54-9
Inhibitors
VCID: VC0001437
Molecular Formula: C21H32ClN3O3
Molecular Weight: 409.95
| CAS No. | 1008763-54-9 |
|---|---|
| Product Name | D-3263 hydrochloride |
| Molecular Formula | C21H32ClN3O3 |
| Molecular Weight | 409.95 |
| IUPAC Name | 3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]benzimidazol-2-one;hydrochloride |
| Standard InChI | InChI=1S/C21H31N3O3.ClH/c1-13(2)16-7-5-14(3)11-17(16)20(25)24-18-8-6-15(27-4)12-19(18)23(10-9-22)21(24)26;/h6,8,12-14,16-17H,5,7,9-11,22H2,1-4H3;1H/t14-,16+,17-;/m1./s1 |
| SMILES | CC1CCC(C(C1)C(=O)N2C3=C(C=C(C=C3)OC)N(C2=O)CCN)C(C)C.Cl |
| Description | D-3263 hydrochloride is an orally bioavailable (transient receptor potential melastatin member 8) TRPM8 agonist.D-3263 hydrochloride binds to and activates TRPM8, which may result in an increase in calcium and sodium entry; the disruption of calcium and sodium homeostasis; and the induction of cell death in TRPM8-expressing tumor cells. D-3263 hydrochloride may decrease dihydrotestosterone (DHT) levels, which may contribute to its inhibitory effects on prostate cancer and BPH[1]. |
| Reference | [1]. enteric-coated TRPM8 agonist D-3263 hydrochloride |
| PubChem Compound | 49787136 |
| Last Modified | Dec 05 2021 |
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